7-(4-methylphenyl)-3-(2-oxo-2-pyrrolidin-1-ylethyl)thieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 3-[4-(4-chlorophenyl)piperazin-1-yl]sulfonyl-N-[(4-fluorophenyl)methyl]-1-methylpyrazole-4-carboxamide
• InChI: InChI=1S/C22H23ClFN5O3S/c1-27-15-20(21(30)25-14-16-2-6-18(24)7-3-16)22(26-27)33(31,32)29-12-10-28(11-13-29)19-8-4-17(23)5-9-19/h2-9,15H,10-14H2,1H3,(H,25,30)
• InChI Key: AJEBTUVWSUKZTJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)S(=O)(=O)N2CCN(CC2)C3=CC=C(C=C3)Cl)C(=O)NCC4=CC=C(C=C4)F
• Molecular Formula: C22H23ClFN5O3S
• Molecular Weight: 492.0 g/mol

Description

7-(4-methylphenyl)-3-(2-oxo-2-pyrrolidin-1-ylethyl)thieno[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C22H23ClFN5O3S and its molecular weight is 491.97. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Chemical Properties :

  • Researchers have synthesized various derivatives of thieno[2,3-d]pyrimidin-4(3H)-one, exploring their chemical properties and reactivity. Such studies are foundational in understanding the compound's potential applications in different fields (Wagner, Vieweg, & Leistner, 1993).

• Biological and Antimicrobial Activity :

  • Several studies have investigated the biological activity of thieno[2,3-d]pyrimidin-4(3H)-one derivatives, particularly their antimicrobial and anti-inflammatory properties. These findings suggest potential for developing new therapeutic agents (Tolba, Kamal El‐Dean, Ahmed, & Hassanien, 2018).

• Antitumor Activity :

  • Some derivatives have shown promise in antitumor activity, indicating the potential for developing new cancer treatments. The specific mechanisms and effectiveness of these compounds against various cancer cell lines have been a focus of research (Hafez & El-Gazzar, 2017).

• Synthesis Methods :

  • Advanced synthesis methods for thieno[2,3-d]pyrimidin-4(3H)-one derivatives have been developed, aiming to improve efficiency and yield. These methods are crucial for facilitating further research and potential commercial applications (Shi et al., 2018).

• Structural Analysis and Molecular Design :

  • Detailed structural analysis and molecular design studies have been conducted on thieno[2,3-d]pyrimidin-4(3H)-one derivatives. Understanding their molecular structure is key to exploring their potential in various applications, such as in materials science or drug design (Liu, Jian-chao, He, Hong-wu, & Ding, Ming-Wu, 2006).